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Compound of Interest

Compound Name: 3,3-Diphenylpropanol

Cat. No.: B1345090

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3,3-
Diphenylpropanol, specifically its boiling point and density. The information herein is curated
for professionals in research and development who require precise data and methodologies for
substance characterization and quality control.

Quantitative Physical Properties

The physical properties of 3,3-Diphenylpropanol are summarized in the table below, providing
a clear and concise reference for laboratory use.

Physical Property Value Conditions
Boiling Point 185 °C at 10 mmHg
Density 1.067 g/mL at 25 °C

Experimental Protocols

The following sections detail the standardized methodologies for the experimental
determination of the boiling point and density of liquid organic compounds such as 3,3-
Diphenylpropanol.

2.1. Determination of Boiling Point (Capillary Method)
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This method is a common micro-scale technique for determining the boiling point of a liquid.
Apparatus and Materials:

Thiele tube or similar heating apparatus (e.g., aluminum block)
Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Sample of 3,3-Diphenylpropanol

Heating oil (e.g., mineral oil or paraffin oil)

Procedure:

A small amount of 3,3-Diphenylpropanol is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube with the open
end submerged in the liquid.[1]

The test tube is attached to a thermometer, ensuring the bulb of the thermometer and the
sample are at the same level.

The entire assembly is immersed in a heating bath (Thiele tube filled with oil).
The apparatus is heated slowly and uniformly.[1]
As the temperature rises, air trapped in the capillary tube will slowly be expelled.

The boiling point is the temperature at which a rapid and continuous stream of bubbles
emerges from the open end of the capillary tube.[1] This indicates that the vapor pressure of
the liquid equals the atmospheric pressure.
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e The temperature is recorded at this point. For accuracy, the determination can be repeated
after the liquid has cooled slightly and is drawn back into the capillary tube.

2.2. Determination of Density (Pycnometer or Graduated Cylinder Method)

The density of a liquid can be accurately determined by measuring its mass and volume.[2]

Apparatus and Materials:

e Pycnometer or a graduated cylinder

Analytical balance

Thermometer

Sample of 3,3-Diphenylpropanol

Distilled water (for calibration if using a pycnometer)

Procedure using a Graduated Cylinder:

e An empty, dry graduated cylinder is weighed using an analytical balance, and its mass is
recorded.[2]

e A specific volume of 3,3-Diphenylpropanol (e.g., 10 mL) is carefully added to the graduated
cylinder. The volume is read from the bottom of the meniscus.

e The graduated cylinder containing the liquid is reweighed, and the new mass is recorded.

o The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder
from the combined mass.

o The temperature of the liquid is measured and recorded, as density is temperature-
dependent.[2]

The density is calculated using the formula: Density = Mass / Volume.

Workflow for Physical Property Verification
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The following diagram illustrates a logical workflow for the determination and verification of the
physical properties of an unknown liquid compound, a common procedure in chemical research
and drug development.

Compound Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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